(S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate
Overview
Description
(S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate, also known as TBOA, is a compound that has been extensively studied in the field of neuroscience due to its ability to inhibit the glutamate transporter EAAT2. This transporter is responsible for removing excess glutamate from the synaptic cleft, and its dysfunction has been implicated in various neurological disorders such as Alzheimer's disease, epilepsy, and amyotrophic lateral sclerosis.
Mechanism of Action
(S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate binds to the active site of EAAT2 and prevents the transporter from removing excess glutamate from the synaptic cleft. This results in an accumulation of glutamate, which can lead to overstimulation of neurons and subsequent cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate are primarily related to its ability to inhibit EAAT2. This can lead to an increase in extracellular glutamate levels, which can cause excitotoxicity and neuronal damage. Additionally, (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate has been shown to have anxiolytic effects in animal models, which may be related to its effects on glutamate signaling.
Advantages and Limitations for Lab Experiments
One advantage of using (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate in lab experiments is that it is a highly specific inhibitor of EAAT2, which allows researchers to study the role of this transporter in various neurological disorders. However, one limitation is that (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate can also inhibit other glutamate transporters at high concentrations, which can complicate data interpretation.
Future Directions
There are several potential future directions for research involving (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate. One area of interest is the development of more selective EAAT2 inhibitors that do not inhibit other glutamate transporters. Additionally, (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate could be used to study the role of glutamate transporters in other neurological disorders, such as traumatic brain injury and stroke. Finally, (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate may have therapeutic potential as an anxiolytic or neuroprotective agent, although further research is needed to explore these possibilities.
Scientific Research Applications
(S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate has been used extensively in scientific research to study the role of glutamate transporters in various neurological disorders. One of the most significant findings is that the inhibition of EAAT2 by (S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate can lead to an increase in extracellular glutamate levels, which can lead to excitotoxicity and neuronal damage.
properties
IUPAC Name |
1-O-tert-butyl 2-O-ethyl (2S)-4-oxopyrrolidine-1,2-dicarboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO5/c1-5-17-10(15)9-6-8(14)7-13(9)11(16)18-12(2,3)4/h9H,5-7H2,1-4H3/t9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCCMUNXIQVLTJP-VIFPVBQESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC(=O)CN1C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CC(=O)CN1C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-tert-Butyl 2-ethyl 4-oxopyrrolidine-1,2-dicarboxylate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.